Cas no 71750-44-2 (Octadecanoic acid,methylcyclohexyl ester (9CI))

71750-44-2 structure
Product name:Octadecanoic acid,methylcyclohexyl ester (9CI)
Octadecanoic acid,methylcyclohexyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Octadecanoic acid,methylcyclohexyl ester (9CI)
- methylcyclohexyl stearate
- 1-methylcyclohexyl octadecanoate
- Cyclohexylmethyl octadecanoate
- SCHEMBL4625911
- EINECS 275-976-6
- DTXSID70992382
- 71750-44-2
-
- Inchi: InChI=1S/C25H48O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-25(26)27-23-24-20-17-16-18-21-24/h24H,2-23H2,1H3
- InChI Key: AJZARCDGAYBFQA-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCC(=O)OCC1CCCCC1
Computed Properties
- Exact Mass: 380.36564
- Monoisotopic Mass: 380.365430770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 19
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 10.9
Experimental Properties
- Density: 0.89
- Boiling Point: 422.2°C at 760 mmHg
- Flash Point: 232.4°C
- Refractive Index: 1.467
- PSA: 26.3
Octadecanoic acid,methylcyclohexyl ester (9CI) Related Literature
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Fen Xu,Yi Xie,Xu Zhang,Shuyuan Zhang,Lei Shi New J. Chem., 2003,27, 565-567
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Daniel E. Rubio-Diaz,Megan E. Pozza,Jordan Dimitrakov,Jason P. Gilleran,M. Monica Giusti,Judith L. Stella,Luis E. Rodriguez-Saona,C. A. Tony Buffington Analyst, 2009,134, 1133-1137
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Thorsten Glaser,Ioannis Liratzis,Roland Fröhlich Dalton Trans., 2005, 2892-2898
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Lara Cala,Abraham Mendoza,Francisco J. Fañanás,Félix Rodríguez Chem. Commun., 2013,49, 2715-2717
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Wei Wang,Tao Yan,Shibin Cui,Jun Wan Chem. Commun., 2012,48, 10228-10230
71750-44-2 (Octadecanoic acid,methylcyclohexyl ester (9CI)) Related Products
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- 77341-67-4(4-(((1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl)oxy)-4-oxobutanoic acid)
- 16409-46-4(2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate)
- 220621-22-7(5-(((1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl)oxy)-5-oxopentanoic acid)
- 4430-31-3(Octahydro-2H-chromen-2-one)
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- 1551-43-5(Cyclohexyl valerate)
- 2228139-89-5(2-(methoxymethyl)-5-(prop-2-yn-1-yl)furan)
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